Cas no 2228533-30-8 (5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine)
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine
- 2228533-30-8
- EN300-1819269
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- Inchi: 1S/C7H5N3O3S/c8-7-9-3-4(13-7)5-1-2-6(14-5)10(11)12/h1-3H,(H2,8,9)
- InChI Key: LFZIVHPBWZBLNC-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1=CN=C(N)O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 211.00516220g/mol
- Monoisotopic Mass: 211.00516220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 126Ų
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1819269-0.05g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1819269-0.1g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1819269-0.25g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1819269-0.5g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1819269-1.0g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 1g |
$1485.0 | 2023-05-27 | ||
| Enamine | EN300-1819269-2.5g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1819269-5.0g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 5g |
$4309.0 | 2023-05-27 | ||
| Enamine | EN300-1819269-10.0g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 10g |
$6390.0 | 2023-05-27 | ||
| Enamine | EN300-1819269-1g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1819269-5g |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine |
2228533-30-8 | 5g |
$4309.0 | 2023-09-19 |
5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine
Comprehensive Overview of 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine (CAS No. 2228533-30-8)
The compound 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine (CAS No. 2228533-30-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a nitrothiophene moiety with an oxazol-2-amine group, makes it a promising candidate for various applications, including drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.
In recent years, the demand for novel heterocyclic compounds like 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine has surged, driven by advancements in medicinal chemistry and material science. This compound's nitro group and oxazole ring contribute to its electron-withdrawing properties, which are critical for designing high-performance materials such as organic semiconductors. Additionally, its amine functionality offers versatility in chemical modifications, enabling the synthesis of derivatives with tailored properties.
One of the most searched questions related to this compound is: "What are the applications of 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine in drug development?" Studies suggest that its nitrothiophene core may exhibit antimicrobial or anti-inflammatory activities, making it a valuable scaffold for designing new therapeutics. Furthermore, its oxazole moiety is known to enhance molecular stability and bioavailability, which are essential factors in pharmaceutical formulations.
Another trending topic is the role of 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine in organic electronics. With the rise of flexible electronics and sustainable energy solutions, researchers are exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's conjugated system and electron-deficient nature make it suitable for charge transport applications, aligning with the global push for green technology.
From a synthetic perspective, CAS No. 2228533-30-8 is often discussed in the context of multicomponent reactions and catalysis. Chemists are keen on optimizing its production using environmentally friendly protocols, such as microwave-assisted synthesis or catalytic hydrogenation. These methods not only improve reaction efficiency but also reduce waste generation, addressing the growing emphasis on sustainable chemistry.
In conclusion, 5-(5-nitrothiophen-2-yl)-1,3-oxazol-2-amine (CAS No. 2228533-30-8) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and green chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in addressing modern challenges like drug resistance and energy efficiency. As scientific interest continues to grow, this compound is poised to play a pivotal role in advancing innovative technologies.
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